N-(4-methoxybenzyl)-2-[(3-methylbutyl)sulfonyl]benzamide
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Overview
Description
N-(4-methoxybenzyl)-2-[(3-methylbutyl)sulfonyl]benzamide is a complex organic compound with a unique structure that includes a benzamide core, a methoxybenzyl group, and a sulfonyl group attached to a 3-methylbutyl chain
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(4-methoxybenzyl)-2-[(3-methylbutyl)sulfonyl]benzamide typically involves multiple steps, starting with the preparation of the benzamide core. The methoxybenzyl group is introduced through a nucleophilic substitution reaction, while the sulfonyl group is added via sulfonation. The final step involves the attachment of the 3-methylbutyl chain through an alkylation reaction. The reaction conditions often require the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance efficiency and scalability. Additionally, purification techniques such as crystallization, distillation, and chromatography are employed to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
N-(4-methoxybenzyl)-2-[(3-methylbutyl)sulfonyl]benzamide undergoes various chemical reactions, including:
Oxidation: The methoxy group can be oxidized to form a hydroxyl group.
Reduction: The sulfonyl group can be reduced to a sulfide.
Substitution: The benzamide core can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.
Substitution: Electrophiles such as halogens (Cl2, Br2) or nitro groups (NO2) in the presence of a Lewis acid catalyst.
Major Products
Oxidation: Formation of 4-hydroxybenzyl derivatives.
Reduction: Formation of sulfide derivatives.
Substitution: Formation of halogenated or nitro-substituted benzamides.
Scientific Research Applications
N-(4-methoxybenzyl)-2-[(3-methylbutyl)sulfonyl]benzamide has diverse applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N-(4-methoxybenzyl)-2-[(3-methylbutyl)sulfonyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxybenzyl group may enhance binding affinity, while the sulfonyl group can modulate the compound’s reactivity. The 3-methylbutyl chain may influence the compound’s solubility and bioavailability. These interactions can lead to various biological effects, including inhibition of enzyme activity or modulation of signaling pathways.
Comparison with Similar Compounds
Similar Compounds
- N-(4-methoxybenzyl)-4-methylbenzamide
- N-(4-methoxybenzyl)-2-methylbenzamide
- N-(4-methoxybenzyl)-3-methylbenzamide
Uniqueness
N-(4-methoxybenzyl)-2-[(3-methylbutyl)sulfonyl]benzamide is unique due to the presence of the sulfonyl group attached to a 3-methylbutyl chain. This structural feature distinguishes it from other similar compounds and may confer distinct chemical and biological properties, such as enhanced reactivity or specific binding interactions.
Properties
Molecular Formula |
C20H25NO4S |
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Molecular Weight |
375.5 g/mol |
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-2-(3-methylbutylsulfonyl)benzamide |
InChI |
InChI=1S/C20H25NO4S/c1-15(2)12-13-26(23,24)19-7-5-4-6-18(19)20(22)21-14-16-8-10-17(25-3)11-9-16/h4-11,15H,12-14H2,1-3H3,(H,21,22) |
InChI Key |
PISBVJUHCLSZOV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCS(=O)(=O)C1=CC=CC=C1C(=O)NCC2=CC=C(C=C2)OC |
Origin of Product |
United States |
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